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Compound of Interest

Compound Name: Dimercury diiodide

cat. No.: B101418

Mercury(l) iodide is an inorganic compound with the chemical formula Hgz:l2. It is a dense, dark
yellow, opaque crystalline solid that is odorless. The compound is notably photosensitive,
decomposing upon exposure to light into metallic mercury (Hg) and mercury(ll) iodide (Hgl2),
which can give it a greenish appearance.

Historically, Hgz12 was employed in 19th-century medicine to treat a range of conditions, most
notably syphilis. However, due to its significant toxicity, it is no longer used in medicine.
Contemporary interest lies in its fundamental inorganic and solid-state properties as a
semiconductor material.

Data Presentation: Physicochemical and Structural
Properties

The quantitative properties of Hgz12 are summarized in the tables below for clear reference and

comparison.

Table 1: Physicochemical Properties of Hgzl2
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Property Value Source(s)
Molecular Weight 654.99 g/mol
Appearance Dark yellow, opaque crystals
Density 7.7 g/mL (at 25 °C)
Melting Point 290 °C (Decomposes)
Boiling Point 140 °C (Sublimes)
Solubility Product (Ksp) 5.2x 102°
Insoluble in water; Soluble in
Solubility castor oil and aqueous
ammonia.
Table 2: Crystallographic and Bond Data for Hgzl2
Parameter Value Source(s)
Crystal System Tetragonal

Structure Contains linear I-Hg-Hg-I units.
Hg-Hg Bond Length 272 pm
Hg-1 Bond Length 268 pm

Experimental Protocols: Synthesis of Hgzl2

The synthesis of Mercury(l) iodide can be achieved through several methods. A common

laboratory-scale method involves the direct reaction of elemental mercury with mercury(Il)

iodide.

Obijective: To synthesize high-purity Mercury(l) lodide (HgzI2) crystals.

Principle: Mercury and mercuric iodide are reacted in a sealed ampoule under vacuum at high

temperatures. The controlled heating ensures the melting and reaction of the precursors, and a
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subsequent controlled cooling phase promotes the crystallization of the desired Hgzl2 product.
Using an excess of mercury can help minimize the formation of Hglz as a byproduct.

Materials:

Elemental Mercury (HQ)

Mercury(ll) lodide (Hgl2)

Quartz ampoule

Vacuum pump

Tube furnace with temperature control
Methodology:
e Preparation: A quartz ampoule is thoroughly cleaned and dried.

e Reactant Loading: Stoichiometric amounts of elemental mercury and mercury(ll) iodide are
carefully loaded into the ampoule.

e Evacuation and Sealing: The ampoule is connected to a vacuum pump and evacuated to a
high vacuum to prevent oxidation and side reactions during heating. The ampoule is then
hermetically sealed using a torch.

e Heating: The sealed ampoule is placed in a horizontal tube furnace. The temperature is
gradually raised to between 300-370°C. This temperature is maintained to ensure the
reactants melt and react completely.

e Cooling and Crystallization: After the reaction period, the furnace is slowly cooled down. This
controlled cooling phase is critical for promoting the growth of well-defined Hg:l> crystals.

e Product Recovery: Once cooled to room temperature, the ampoule is carefully opened in a
well-ventilated fume hood to retrieve the synthesized Hgzl2 crystals.

Mandatory Visualizations
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The following diagrams illustrate key aspects of Hgz12 chemistry, from its synthesis to its
biological impact and structural properties.
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Caption: Workflow for the synthesis of Mercury(l) lodide.
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Caption: Structural properties and decomposition pathway of Hgzl-.
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Caption: Toxicological effects of Mercury(l) lodide exposure.

Toxicology and Safety Information

Mercury(l) iodide is a highly toxic compound and poses a significant health hazard. Exposure
can occur through inhalation, ingestion, and skin absorption, with effects that may be delayed.

o Acute Toxicity: Low doses can lead to symptoms such as excessive salivation, fetid breath,
and bleeding gums.

o Chronic Toxicity & Overdose: Excessive or prolonged exposure is extremely dangerous,
causing severe systemic effects. These include physical weakness, destruction of red blood
cells, necrosis of bones and tissues, and damage to the nervous system and kidneys. Early
signs of overdose may include muscular tremors and locomotor ataxia.

o Handling Precautions: Due to its high toxicity, Hgzl= must be handled with extreme caution.
All work should be conducted in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Chemical-impermeable gloves, safety goggles with
side shields, and a lab coat are mandatory. For procedures that may generate dust, a
respirator is required.

e Spill & Disposal: Spills must be cleaned up immediately using a specialized mercury vacuum
cleaner. All waste containing Hgzl> must be disposed of as hazardous waste according to
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local, state, and federal regulations. Do not discharge into drains or rivers.

This guide provides essential technical data and safety protocols for Mercury(l) iodide. Given
its hazardous nature, all experimental work must be preceded by a thorough risk assessment
and adherence to the strictest safety standards.

 To cite this document: BenchChem. [Core Properties of Mercury(l) lodide]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101418#molecular-weight-of-hg2i2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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